Cas no 2035023-29-9 ((2E)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 2035023-29-9
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5360216
• Update Time: 2025-11-01

(2E)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3-(pyridazin-3-yloxy)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• (E)-1-(3-pyridazin-3-yloxypiperidin-1-yl)-3-thiophen-2-ylprop-2-en-1-one
• (2E)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C16H17N3O2S/c20-16(8-7-14-5-3-11-22-14)19-10-2-4-13(12-19)21-15-6-1-9-17-18-15/h1,3,5-9,11,13H,2,4,10,12H2/b8-7+
• InChI Key： GWGKUBFAASVGKO-BQYQJAHWSA-N
• SMILES： S1C=CC=C1/C=C/C(N1CCCC(C1)OC1=CC=CN=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 405
• XLogP3: 2
• Topological Polar Surface Area: 83.6

Additional information on (2E)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one

Introduction to (2E)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one

The compound (2E)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one, with CAS No. 2035023-29-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which includes a pyridazine ring, a piperidine ring, and a thiophene moiety, all interconnected in a way that imparts unique electronic and structural properties.

The synthesis of this compound involves a series of intricate multi-step reactions, including nucleophilic substitutions, cyclizations, and conjugate additions. Recent advancements in asymmetric catalysis and transition metal-mediated coupling reactions have enabled researchers to achieve higher yields and better stereocontrol in the synthesis of similar compounds. The incorporation of the thiophene group, for instance, has been shown to enhance the molecule's stability under oxidative conditions, making it a promising candidate for applications in high-performance materials.

One of the most exciting developments involving this compound is its potential application in drug discovery. The pyridazine ring is known for its ability to act as a hydrogen bond acceptor, which can significantly influence the bioavailability and pharmacokinetics of a drug candidate. Recent studies have demonstrated that analogs of this compound exhibit potent inhibitory activity against several key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting Alzheimer's disease and related conditions.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The conjugated system formed by the pyridazine and thiophene moieties imparts semiconducting characteristics to the molecule. Researchers have successfully incorporated this compound into organic field-effect transistors (OFETs), where it has shown promising charge transport properties. These results highlight its potential as a building block for next-generation electronic devices.

Another area of active research involving this compound is its role in supramolecular chemistry. The piperidine ring can act as a macrocyclic ligand, enabling the formation of self-assembled structures with potential applications in drug delivery systems and molecular recognition technologies. Recent studies have focused on optimizing the supramolecular interactions by modifying the substituents on the pyridazine and thiophene rings, leading to more stable and functional assemblies.

Despite its numerous potential applications, there remain challenges in fully harnessing the capabilities of this compound. For instance, its synthesis remains labor-intensive and requires precise control over reaction conditions to avoid side products. Additionally, while initial biological assays are promising, further studies are needed to evaluate its toxicity profile and long-term efficacy in vivo.

In conclusion, (2E)-1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one represents a fascinating example of how complex organic molecules can be designed to address diverse scientific challenges. With ongoing advancements in synthetic methodologies and materials science, this compound is poised to play an increasingly important role in both academic research and industrial applications.